![molecular formula C12H14F3NO B1519412 2-Methyl-6-[3-(trifluoromethyl)phenyl]morpholine CAS No. 1094657-85-8](/img/structure/B1519412.png)
2-Methyl-6-[3-(trifluoromethyl)phenyl]morpholine
Overview
Description
“2-Methyl-6-[3-(trifluoromethyl)phenyl]morpholine” is a chemical compound with the molecular formula C12H14F3NO . It has a molecular weight of 245.24 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H14F3NO/c1-8-6-16-7-11(17-8)9-3-2-4-10(5-9)12(13,14)15/h2-5,8,11,16H,6-7H2,1H3 .Scientific Research Applications
DNA Binding and Biological Activity
A study by Brodie, Collins, and Aldrich-Wright (2004) investigated the relationship between molecular structure and biological activity of platinum(II) complexes containing methylated derivatives of phenanthroline, including interactions with DNA. This research highlights the significance of structural variations in influencing biological activity, as evidenced by variations in cytotoxicities against the L1210 Murine leukaemia cell line and binding interactions with DNA (Brodie, Collins, & Aldrich-Wright, 2004).
Absorption Spectra of Derivatives
The absorption spectra of Morpholine Green derivatives, including those containing methyl and trifluoromethyl groups, were studied by Hepworth, Sawyer, and Hallas (1993). These derivatives showcase how substituent modifications can influence the electronic properties of these compounds (Hepworth, Sawyer, & Hallas, 1993).
Neurokinin-1 Receptor Antagonism
Hale et al. (1998) described the structural optimization of a morpholine acetal human neurokinin-1 (hNK-1) receptor antagonist, demonstrating its potent, long-acting antagonistic properties. This compound's ability to displace Substance P from hNK-1 receptors suggests potential applications in treating conditions like pain and depression (Hale et al., 1998).
Synthesis for Topical Drug Delivery
Rautio et al. (2000) synthesized novel morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of Naproxen for topical drug delivery, highlighting the strategic use of morpholine derivatives in improving drug solubility and permeation for enhanced therapeutic efficacy (Rautio et al., 2000).
Water-Soluble Neurokinin-1 Receptor Antagonist
Harrison et al. (2001) developed an orally active, water-soluble h-NK(1) receptor antagonist, indicating the versatility of morpholine derivatives in creating compounds with suitable properties for both intravenous and oral clinical administration (Harrison et al., 2001).
Properties
IUPAC Name |
2-methyl-6-[3-(trifluoromethyl)phenyl]morpholine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3NO/c1-8-6-16-7-11(17-8)9-3-2-4-10(5-9)12(13,14)15/h2-5,8,11,16H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJEZAXRIVUILRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCC(O1)C2=CC(=CC=C2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Amino-2-azaspiro[3.3]heptane-6-carboxylic acid](/img/structure/B1519338.png)
![2-bromo-7-chloro-5H-pyrrolo[2,3-b]pyrazine](/img/structure/B1519342.png)
![6-bromo-1-methyl-1H-pyrazolo[4,3-b]pyridine](/img/structure/B1519349.png)
